2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-benzyl-N-(furan-2-ylmethyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C21H16N2O4/c24-19(22-12-16-7-4-10-27-16)15-8-9-17-18(11-15)21(26)23(20(17)25)13-14-5-2-1-3-6-14/h1-11H,12-13H2,(H,22,24)
• InChI Key: TWROOZVIBXTAEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol

Description

2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide, also known as FIPI, is a small molecule inhibitor that has shown potential as a tool for studying the role of phosphatidylinositol 4-phosphate (PI4P) in various cellular processes.

Mechanism of Action

2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide works by inhibiting the activity of the PI4P-binding protein, FAPP1. This protein plays a critical role in the regulation of PI4P levels in cells and has been shown to be involved in various cellular processes. By inhibiting FAPP1, 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide disrupts the normal functions of PI4P and leads to changes in cellular processes.
Biochemical and Physiological Effects
2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to have various biochemical and physiological effects on cells. It has been shown to inhibit endocytosis and autophagy, as well as to disrupt the actin cytoskeleton and cell migration. It has also been shown to have anti-proliferative effects on cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide in lab experiments is that it is a small molecule inhibitor that can be easily delivered to cells. It also has a relatively low toxicity profile, making it suitable for use in cell-based assays. However, one limitation of 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide is that it is not specific to FAPP1 and can also inhibit the activity of other PI4P-binding proteins.

Future Directions

There are several future directions for the use of 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide in scientific research. One direction is to investigate the role of PI4P in other cellular processes and to identify other PI4P-binding proteins that may be targeted by 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide. Another direction is to develop more specific inhibitors of FAPP1 that can be used to further elucidate its role in cellular processes. Finally, 2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide may also have potential as a therapeutic agent for the treatment of cancer and other diseases.

Scientific Research Applications

2-benzyl-N-(2-furylmethyl)-1,3-dioxo-5-isoindolinecarboxamide has been used in various scientific research studies to investigate the role of PI4P in cellular processes such as endocytosis, autophagy, and exocytosis. It has also been used to study the effects of PI4P on the actin cytoskeleton and cell migration.